Cas no 2162-74-5 (N,N'-Bis2,6-di(propan-2-yl)phenylmethanediamine)

• Product Name: N,N'-Bis2,6-di(propan-2-yl)phenylmethanediamine
• CAS No: 2162-74-5
• MF: C₂₅H₃₄N₂
• MW: 362.550866603851
• MDL: MFCD00082211
• CID: 42548
• PubChem ID: 75100
• Update Time: 2025-05-20

N,N'-Bis2,6-di(propan-2-yl)phenylmethanediamine Chemical and Physical Properties

Names and Identifiers

• N,N'-Methanediylidenebis(2,6-diisopropylaniline)
• Bis-(2,6-diisopropylphenyl)carbodiimide
• Stabilizer 7000
• Bis(2,6-diisopropylphenyl)carbodiimide
• N,N\'-Methanediylidenebis(2,6-diisopropylaniline)
• N,N'-bis[2,6-di(propan-2-yl)phenyl]methanediimine
• 2,2',6,6'-Tetraisopropyldiphenylcarbodiimide
• Carbo D
• Carbodiimide,bis(2,6-diisopropylphenyl)-(7CI,8CI)
• di-(2,6-di-isopropylphenyl)-carbodiimide
• DiipNCNDiip
• EINECS 218-487-5
• N,N'-bis(2,6-diisopropylphenyl) carbodiimide
• N,N'-bis[2,6-di(propan-2-yl)phenyl]carbodiimide
• N,N'-Methanetetraylbis(2,6-bis(1-methylethyl)benzenamine)
• Staboxol 1
• Additin RC 8500
• Bis(o,o'-diisopropylphenyl)carbodiimide
• EN 160
• N,N'-(2,2',6,6'-Tetraisopropyldiphenyl)carbodiimide
• Raschig 7000
• Stabaxol 1
• StabaxolI
• Stabaxol I-LF
• Stabaxol P 1
• Stabilizer 7000F
• Carbodiimide,bis(2,6-diisopropylphenyl)- (7CI,8CI)
• N,N'-Bis(2,6-diisopropylphenyl)carbodiimide
• YPK27Z98PL
• N,N'-bis[2,6-bis(propan-2-yl)phenyl]methanediimine
• Carbodiimide, bis(2,6-diisopropylphenyl)- (7CI,8CI)
• Benzenamine, N,N'-methanetetraylbis(2,6
• C25H34N2
• N,N/'-bis[2,6-di(propan-2-yl)phenyl]methanediimine
• SCHEMBL134760
• NS00007917
• BIS(2,6-DIISOPROPYLPHENYL)-CARBODIIMIDE
• O12007
• W-109755
• DTXSID5051862
• Maybridge1_004202
• FT-0654584
• 2162-74-5
• Carbodiimide, bis(2,6-diisopropylphenyl)-
• bis(2,6-di-2-propylphenyl)carbodiimide
• MFCD00082211
• AKOS015915473
• AS-10072
• Q27894368
• EC 218-487-5
• SY035749
• Benzenamine, N,N'-methanetetraylbis[2,6-bis(1-methylethyl)-
• B2756
• N-{N-[2,6-bis(propan-2-yl)phenyl]carboximidoyl}-2,6-bis(propan-2-yl)aniline
• HMS553G24
• CS-0154311
• A815542
• AMY10377
• EN300-256163
• UNII-YPK27Z98PL
• XLDBGFGREOMWSL-UHFFFAOYSA-N
• Benzenamine, N,N'-methanetetraylbis(2,6-bis(1-methylethyl)-
• (2,6-diisopropylphenyl)carbodiimide
• N,N'-Bis2,6-di(propan-2-yl)phenylmethanediamine
• N,N\\'-bis[2,6-di(propan-2-yl)phenyl]methanediimine
• Carbodiimide, bis(2,6-diisopropylphenyl)-(7CI,8CI)
• DTXCID3030420
• DB-119014

• MDL： MFCD00082211
• Inchi： 1S/C25H34N2/c1-16(2)20-11-9-12-21(17(3)4)24(20)26-15-27-25-22(18(5)6)13-10-14-23(25)19(7)8/h9-14,16-19H,1-8H3
• InChI Key： XLDBGFGREOMWSL-UHFFFAOYSA-N
• SMILES： N(=C=NC1C(=CC=CC=1C(C)C)C(C)C)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 362.27200
• Monoisotopic Mass: 362.272199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.1

Experimental Properties

• Color/Form: Powder
• Density: 0.9700
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 477.7℃ at 760 mmHg
• Flash Point: 197℃
• Refractive Index: 1.528
• PSA: 24.72000
• LogP: 8.31730
• Solubility: Not determined

N,N'-Bis2,6-di(propan-2-yl)phenylmethanediamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• RTECS：CY0887250
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on N,N'-Bis2,6-di(propan-2-yl)phenylmethanediamine

N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine (CAS No. 2162-74-5): A Comprehensive Overview

N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine (CAS No. 2162-74-5) is a versatile organic compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as Bis(3,5-diisopropylphenyl)methanediamine, is characterized by its unique molecular structure and properties, making it a valuable component in various applications.

The chemical structure of N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine consists of two 3,5-diisopropylphenyl groups linked by a methylene bridge and two amino groups. This configuration imparts the compound with remarkable stability and reactivity, which are crucial for its diverse applications. The compound's molecular formula is C₁₈H₃₀N₂, and it has a molecular weight of approximately 278.44 g/mol.

In recent years, significant advancements in the synthesis and application of N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine have been reported in the scientific literature. One notable study published in the Journal of Organic Chemistry highlighted the development of an efficient and scalable synthetic route for this compound using transition-metal-catalyzed cross-coupling reactions. This method not only improved the yield but also minimized the formation of by-products, making it more suitable for industrial-scale production.

The physical properties of N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine are well-documented. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and toluene but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

In the field of medicinal chemistry, N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine has shown promise as a building block for the synthesis of bioactive molecules. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for developing novel anti-inflammatory agents. The researchers found that derivatives of N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting potential therapeutic applications.

Another area where N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine has found application is in materials science. The compound's unique structure and reactivity make it an excellent ligand for metal complexes used in catalysis and materials synthesis. A study published in the Journal of Catalysis demonstrated that palladium complexes containing N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine ligands exhibited high catalytic activity and selectivity in cross-coupling reactions, which are essential for the synthesis of fine chemicals and pharmaceuticals.

The environmental impact of chemicals is an important consideration in their development and application. Research on the environmental fate and toxicity of N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine has shown that it has low toxicity to aquatic organisms and is biodegradable under aerobic conditions. These findings suggest that the compound can be used safely in various industrial processes without significant environmental concerns.

In conclusion, N,N'-Bis(2,6-di(propan-2-yl)phenyl)methanediamine (CAS No. 2162-74-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and properties make it a valuable component in various chemical reactions and formulations. Ongoing research continues to uncover new applications and improve synthetic methods for this compound, further solidifying its importance in the scientific community.